Cas no 6222-01-1 (Acetic acid, trifluoro-, cyclododecyl ester)

• Product name: Acetic acid, trifluoro-, cyclododecyl ester
• CAS No: 6222-01-1
• MF: C₁₄H₂₃O₂F₃
• MW: 280.32642
• CID: 453947
• PubChem ID: 526008

Acetic acid, trifluoro-, cyclododecyl ester Chemical and Physical Properties

Names and Identifiers

• Acetic acid, trifluoro-, cyclododecyl ester
• DTXSID40335560
• 6222-01-1
• ZZQDHMBQHCVNRA-UHFFFAOYSA-N
• Cyclododecanol, TFA

• Inchi： InChI=1S/C14H23F3O2/c15-14(16,17)13(18)19-12-10-8-6-4-2-1-3-5-7-9-11-12/h12H,1-11H2
• InChI Key： ZZQDHMBQHCVNRA-UHFFFAOYSA-N
• SMILES： C1CCCCCC(CCCCC1)OC(=O)C(F)(F)F

Computed Properties

• Exact Mass: 280.16509
• Monoisotopic Mass: 280.16501446g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 252
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.3
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 26.3